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Compound of Interest

Compound Name: ZK756326 dihydrochloride

Cat. No.: B2578722 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
ZK756326 dihydrochloride is a potent and selective nonpeptide agonist for the CC

chemokine receptor 8 (CCR8), a G protein-coupled receptor (GPCR) implicated in various

physiological and pathological processes, including immune responses and HIV infection.[1] As

a selective agonist, ZK756326 serves as a valuable chemical tool for investigating the

biological functions of CCR8 and for screening potential therapeutic agents targeting this

receptor. This document provides detailed protocols for the preparation of ZK756326
dihydrochloride stock solutions in DMSO, along with methodologies for key in vitro assays to

characterize its activity.

Chemical and Physical Properties
ZK756326 dihydrochloride is supplied as a crystalline solid. Proper handling and storage are

crucial for maintaining its stability and activity.
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Property Value

Formal Name
2-[2-[4-[(3-phenoxyphenyl)methyl]-1-

piperazinyl]ethoxy]-ethanol, dihydrochloride

Molecular Formula C₂₁H₂₈N₂O₃ • 2HCl

Molecular Weight 429.4 g/mol

CAS Number 1780259-94-0

Purity ≥98%

Solubility DMSO: 6 mg/mL

PBS (pH 7.2): 10 mg/mL[2]

Storage Store solid at -20°C for up to 4 years.[2]

Pharmacological Data
ZK756326 acts as a full agonist at the human CCR8 receptor. Its pharmacological profile has

been characterized through various binding and functional assays.

Parameter Receptor/Assay Value

IC₅₀ (Binding Affinity)
Human CCR8 (inhibition of

CCL1 binding)
1.8 µM[2][3][4][5][6]

IC₅₀ (Off-target Binding) 5-HT₁ₐ Receptor 5.4 µM[2]

5-HT₂ₒ Receptor 4.4 µM[2]

5-HT₂ₒ Receptor 34.8 µM[2]

5-HT₅ₐ Receptor 16 µM[2]

EC₅₀ (Functional Activity)
Extracellular Acidification

(human CCR8)
254 nM[2]

Extracellular Acidification

(mouse CCR8)
2.6 µM[2]
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Experimental Protocols
Protocol 1: Preparation of a 10 mM ZK756326
Dihydrochloride Stock Solution in DMSO
This protocol describes the preparation of a high-concentration stock solution of ZK756326
dihydrochloride in DMSO, which is a common practice for in vitro studies.

Materials:

ZK756326 dihydrochloride powder

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials with secure caps

Calibrated analytical balance

Vortex mixer

Sonicator (optional)

Procedure:

Weighing: Accurately weigh the desired amount of ZK756326 dihydrochloride powder in a

sterile microcentrifuge tube. To prepare 1 mL of a 10 mM stock solution, weigh out 4.294 mg

of the compound. Calculation: 429.4 g/mol * 0.010 mol/L * 0.001 L = 0.004294 g = 4.294 mg

Solvent Addition: Add the calculated volume of fresh, anhydrous DMSO to the tube. For the

example above, add 1 mL of DMSO. It is crucial to use fresh DMSO as it is hygroscopic, and

absorbed moisture can reduce the solubility of the compound.

Dissolution: Vortex the mixture thoroughly to facilitate dissolution. If the compound does not

dissolve completely, sonicate in a water bath for short intervals. Visually inspect the solution

to ensure it is clear and free of particulates.

Storage: Once fully dissolved, aliquot the stock solution into smaller volumes in sterile, tightly

sealed tubes to minimize freeze-thaw cycles. Store the stock solutions at -20°C. For long-
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term storage (months to years), -80°C is recommended.

Protocol 2: Preparation of Working Solutions for In Vitro
Cell-Based Assays
This protocol outlines the dilution of the high-concentration DMSO stock solution to prepare

working solutions for cell culture experiments.

Materials:

10 mM ZK756326 dihydrochloride stock solution in DMSO

Appropriate cell culture medium or assay buffer

Sterile pipette tips and tubes

Procedure:

Thawing: Thaw a single aliquot of the frozen stock solution at room temperature.

Serial Dilution: Perform serial dilutions of the stock solution in cell culture medium or assay

buffer to achieve the desired final concentrations for your experiment.

Vehicle Control: Prepare a vehicle control by adding the same final concentration of DMSO

to the cell culture medium without the compound. It is important to ensure that the final

concentration of DMSO in the cell culture medium is low (typically <0.5%) to avoid solvent-

induced cytotoxicity.

Experimental Workflow and Signaling Pathway
Diagrams
The following diagrams illustrate the experimental workflow for preparing the stock solution and

the signaling pathway of ZK756326.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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